![molecular formula C11H10O5 B3053956 Benzaldehyde, 3,5-bis(acetyloxy)- CAS No. 57179-37-0](/img/structure/B3053956.png)
Benzaldehyde, 3,5-bis(acetyloxy)-
Overview
Description
“Benzaldehyde, 3,5-bis(acetyloxy)-” is a chemical compound with the molecular formula C11H10O5 . It is not intended for human or veterinary use and is used for research purposes only.
Molecular Structure Analysis
The molecular structure of “Benzaldehyde, 3,5-bis(acetyloxy)-” consists of a benzene ring with two acetyloxy groups at the 3 and 5 positions and an aldehyde group .Mechanism of Action
Target of Action
Benzaldehyde, 3,5-bis(acetyloxy)-, like other benzaldehydes, primarily targets the cellular antioxidation systems of fungi . These systems include enzymes such as superoxide dismutases and glutathione reductase . These enzymes play a crucial role in maintaining the redox balance within the cell, protecting it from oxidative stress .
Mode of Action
Benzaldehydes are redox-active compounds that disrupt the redox homeostasis within the cell . They achieve this by interacting with the antioxidation enzymes, inhibiting their function and leading to an increase in oxidative stress within the cell . This disruption of the redox balance can inhibit the growth of the fungi .
Biochemical Pathways
The disruption of the redox balance affects multiple biochemical pathways within the cell. The increased oxidative stress can lead to damage to cellular components, including proteins, lipids, and DNA . This can disrupt the normal functioning of the cell and inhibit its growth .
Result of Action
The result of the action of Benzaldehyde, 3,5-bis(acetyloxy)- is the inhibition of fungal growth . By disrupting the redox balance within the cell and causing oxidative damage, it can effectively inhibit the growth of fungi .
Properties
IUPAC Name |
(3-acetyloxy-5-formylphenyl) acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O5/c1-7(13)15-10-3-9(6-12)4-11(5-10)16-8(2)14/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGGJRYRHTJRODD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC(=CC(=C1)C=O)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70557793 | |
Record name | 5-Formyl-1,3-phenylene diacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70557793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57179-37-0 | |
Record name | 5-Formyl-1,3-phenylene diacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70557793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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